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molecular formula C6H5ClN2O2 B1374628 3-Amino-6-chloropyridine-2-carboxylic acid CAS No. 866807-27-4

3-Amino-6-chloropyridine-2-carboxylic acid

Cat. No. B1374628
CAS RN: 866807-27-4
M. Wt: 172.57 g/mol
InChI Key: TXGSKLHDWJCBDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08247431B2

Procedure details

3-Amino-6-chloro-pyridine-2-carboxylic acid (636 mg) was suspended in methanol (8 mL) and toluene (22 mL) was added. A solution of (trimethylsilyl)diazomethane (2.0 M in hexane, 2.4 mL) was added slowly to the reaction mixture. After 1 hour stirring at room temperature, another portion of (trimethylsilyl)diazomethane (550 μl) was added and the mixture was stirred for additional 45 minutes. The reaction mixture was quenched with water and extracted 3× with ethyl acetate. The combined organic layer was washed with 2N hydrochloric acid, saturated bicarbonate solution and brine, dried over MgSO4 and concentrated in vacuum. The residue was purified by column chromatography (silica gel 60, choroform/ethyl acetate=50:1, Rf=0.30) to afford 365 mg of the title compound of the formula
Name
3-Amino-6-chloro-pyridine-2-carboxylic acid
Quantity
636 mg
Type
reactant
Reaction Step One
Name
toluene
Quantity
22 mL
Type
reactant
Reaction Step Two
Name
(trimethylsilyl)diazomethane
Quantity
2.4 mL
Type
reactant
Reaction Step Three
Name
(trimethylsilyl)diazomethane
Quantity
550 μL
Type
reactant
Reaction Step Four
Name
methanol
Quantity
8 mL
Type
solvent
Reaction Step Five
Name
title compound

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:3]([C:9]([OH:11])=[O:10])=[N:4][C:5]([Cl:8])=[CH:6][CH:7]=1.[C:12]1(C)C=CC=CC=1.C[Si](C=[N+]=[N-])(C)C>CO>[CH3:12][O:10][C:9]([C:3]1[C:2]([NH2:1])=[CH:7][CH:6]=[C:5]([Cl:8])[N:4]=1)=[O:11]

Inputs

Step One
Name
3-Amino-6-chloro-pyridine-2-carboxylic acid
Quantity
636 mg
Type
reactant
Smiles
NC=1C(=NC(=CC1)Cl)C(=O)O
Step Two
Name
toluene
Quantity
22 mL
Type
reactant
Smiles
C1(=CC=CC=C1)C
Step Three
Name
(trimethylsilyl)diazomethane
Quantity
2.4 mL
Type
reactant
Smiles
C[Si](C)(C)C=[N+]=[N-]
Step Four
Name
(trimethylsilyl)diazomethane
Quantity
550 μL
Type
reactant
Smiles
C[Si](C)(C)C=[N+]=[N-]
Step Five
Name
methanol
Quantity
8 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After 1 hour stirring at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred for additional 45 minutes
Duration
45 min
CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched with water
EXTRACTION
Type
EXTRACTION
Details
extracted 3× with ethyl acetate
WASH
Type
WASH
Details
The combined organic layer was washed with 2N hydrochloric acid, saturated bicarbonate solution and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuum
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography (silica gel 60, choroform/ethyl acetate=50:1, Rf=0.30)

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
COC(=O)C1=NC(=CC=C1N)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 365 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.